Cas no 19985-68-3 ( )

  structure
  structure
Product Name: 
CAS No:19985-68-3
MF:C10H7NO2S
MW:205.233081102371
CID:908792
PubChem ID:5381027
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-[(Z)-2-nitroethenyl]-1-benzothiophene
    • NSC-108956
    • DTXSID80419010
    • NSC108956
    • 19985-68-3
    •  
    • Inchi: 1S/C10H7NO2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-7H/b6-5-
    • InChI Key: QGDOPMZVTCUICZ-WAYWQWQTSA-N
    • SMILES: S1C=C(/C=C\[N+](=O)[O-])C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 205.01981
  • Monoisotopic Mass: 205.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.1Ų

Experimental Properties

  • Density: 1.365
  • Boiling Point: 373°C at 760 mmHg
  • Flash Point: 179.4°C
  • Refractive Index: 1.726
  • PSA: 43.14
  • LogP: 3.67190
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